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Compound of Interest

Compound Name: ML390

Cat. No.: B15610951

Disclaimer: No specific Safety Data Sheet (SDS) for the research compound ML390 is publicly
available. The following information is based on general best practices for the handling and
disposal of small molecule organic compounds in a laboratory setting. Researchers, scientists,
and drug development professionals must consult the official SDS provided by the chemical
supplier for detailed safety, handling, and disposal instructions specific to ML390.

This guide provides essential, immediate safety and logistical information, including operational
and disposal plans for a compound like ML390, to be used as a supplementary resource to the
official SDS.

Immediate Safety and Handling Precautions

Before handling ML390, it is crucial to be familiar with standard laboratory safety protocols.
Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

o Eye Protection: ANSI Z87.1 certified safety goggles with side shields.
» Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).
o Body Protection: Alab coat or apron.

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid
inhalation of any dust or aerosols.
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Operational Plan: Safe Handling of ML390

e Preparation:

[¢]

Read and understand the supplier-specific Safety Data Sheet (SDS) for ML390.

[¢]

Ensure a designated workspace is clean and uncluttered.

o

Verify that all necessary PPE is available and in good condition.

o

Locate the nearest eyewash station and safety shower before starting work.
e Handling:

o Conduct all manipulations of solid ML390 or solutions in a certified chemical fume hood to
minimize inhalation exposure.

o Use appropriate tools, such as spatulas and weigh boats, for handling the solid
compound.

o Avoid direct contact with skin and eyes.

o Prepare solutions in appropriate, clearly labeled containers.
o Spill Response:

o In case of a small spill, alert others in the vicinity.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.

o For large spills, evacuate the area and contact the institution's environmental health and
safety (EHS) office.
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Disposal Plan: Step-by-Step Procedures for ML390
Waste

Proper segregation and disposal of chemical waste are critical to ensure laboratory safety and
environmental compliance.

Step 1: Waste Segregation
o Segregate waste contaminated with ML390 from general laboratory waste.

o Use separate, clearly labeled waste containers for different types of waste (solid, liquid,
sharps).

Step 2: Waste Collection and Labeling
e Solid Waste:

o Includes contaminated gloves, weigh boats, paper towels, and other disposable lab
supplies.

o Place in a designated, leak-proof container lined with a heavy-duty plastic bag.

o Label the container clearly as "Hazardous Chemical Waste" and list the contents, including
"ML390".

e Liquid Waste:

Includes unused ML390 solutions and contaminated solvents.

o

o

Collect in a compatible, shatter-resistant container (e.g., a properly vented chemical waste
bottle).

o

Do not mix incompatible waste streams.

Label the container with "Hazardous Chemical Waste," the full chemical names of all

[¢]

components (including solvents), and their approximate concentrations.

e Sharps Waste:
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o Includes needles, syringes, and Pasteur pipettes contaminated with ML390.
o Place immediately into a designated, puncture-resistant sharps container.

o Label the sharps container as "Hazardous Chemical Sharps Waste" and specify the
contaminant (ML390).

Step 3: Storage of Waste

o Store all hazardous waste containers in a designated satellite accumulation area within the
laboratory.

o Ensure all containers are tightly sealed when not in use.
» Store liquid waste containers in secondary containment to prevent spills.
Step 4: Disposal

o Follow your institution's specific procedures for the pickup and disposal of hazardous
chemical waste.

o Contact your institution's EHS office to schedule a waste pickup.

e Do not dispose of any ML390-contaminated waste down the drain or in the regular trash.

Summary of ML390 Disposal Procedures
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Waste Type

Container

Disposal Procedure

Solid Waste (Contaminated

gloves, paper towels, etc.)

Labeled, leak-proof container

with a plastic liner.

Collect in the designated
container and dispose of as
hazardous chemical waste
through your institution's EHS

office.

Liquid Waste (Unused
solutions, contaminated

solvents)

Labeled, compatible, shatter-

resistant waste bottle.

Collect in the designated
container, ensuring proper
labeling of all components, and
dispose of as hazardous

chemical waste.

Sharps Waste (Contaminated

needles, pipettes, etc.)

Labeled, puncture-resistant

sharps container.

Place directly into the sharps
container and dispose of as
hazardous chemical sharps

waste.

Mechanism of Action of ML390 for Contextual

Understanding

ML390 is a potent and specific inhibitor of the enzyme dihydroorotate dehydrogenase

(DHODH).[1][2] DHODH is a key enzyme in the de novo pyrimidine synthesis pathway, which is

essential for the production of nucleotides required for DNA and RNA synthesis.[3] In the

context of acute myeloid leukemia (AML), cancer cells are highly dependent on this pathway

for proliferation. By inhibiting DHODH, ML390 depletes the pool of available pyrimidines,

leading to a halt in cell proliferation and inducing the differentiation of leukemic cells.[1][4]

Signaling Pathway of ML390 Action

The following diagram illustrates the inhibitory effect of ML390 on the de novo pyrimidine

synthesis pathway.

Mechanism of ML390: Inhibition of DHODH in the pyrimidine synthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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